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Compound of Interest

Compound Name: Butylated hydroxytoluene-d21

Cat. No.: B1612495 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of Butylated hydroxytoluene-d21 (BHT-d21), a deuterated analog of the

widely used antioxidant, Butylated hydroxytoluene (BHT). This document details its properties,

relevant experimental protocols, and key applications in research, with a focus on its use as an

internal standard for quantitative analysis.

Core Physical and Chemical Characteristics
BHT-d21 is the deuterium-labeled version of BHT, where 21 hydrogen atoms have been

replaced with deuterium.[1] This isotopic labeling makes it an invaluable tool in analytical

chemistry, particularly in mass spectrometry-based methods, without significantly altering its

chemical properties.[1]

Table 1: Physical and Chemical Properties of BHT and BHT-d21

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1612495?utm_src=pdf-interest
https://www.benchchem.com/product/b1612495?utm_src=pdf-body
https://www.medchemexpress.com/butylated-hydroxytoluene-d21.html
https://www.medchemexpress.com/butylated-hydroxytoluene-d21.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property BHT (Unlabeled) BHT-d21 References

IUPAC Name
2,6-Di-tert-butyl-4-

methylphenol

2,6-Di(tert-butyl-d9)-4-

methylphenol-3,5-

d2,OD

[2][3]

Synonyms

Dibutylhydroxytoluene

, 2,6-di-tert-butyl-p-

cresol

BHT D21 [2][3][4]

Molecular Formula C₁₅H₂₄O C₁₅H₃D₂₁O [2][3]

Molecular Weight 220.35 g/mol 241.48 g/mol [3][4]

CAS Number 128-37-0 64502-99-4 [3][4]

EC Number 204-881-4 689-504-5 [3][4]

Melting Point 71 °C 69-71 °C [3][5]

Boiling Point 265 °C 265 °C (lit.) [3][5]

Appearance
White or light yellow

crystals
Crystalline solid [5]

Solubility

Insoluble in water and

propylene glycol.

Soluble in ethanol,

isopropanol, acetone,

benzene, and oils.

Soluble in organic

solvents like methanol

and nonane.

[5][6]

Storage

Store at room

temperature away

from light and

moisture.

Store at room

temperature away

from light and

moisture.

[4][7]

Experimental Protocols
The industrial synthesis of BHT is typically achieved through the acid-catalyzed alkylation of p-

cresol with isobutylene.[2][8]

Reaction: CH₃(C₆H₄)OH + 2 CH₂=C(CH₃)₂ → ((CH₃)₃C)₂CH₃C₆H₂OH[2]
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A common catalyst used for this reaction is sulfuric acid.[2][8] The reaction temperature is

generally controlled between 30-100 °C.[8] While specific protocols for the deuterated version,

BHT-d21, are proprietary, the fundamental synthetic route involves using deuterated precursors

in a similar alkylation reaction.

BHT-d21 is primarily used as an internal standard for the accurate quantification of BHT in

various matrices, such as biological fluids, food, and environmental samples, using isotope

dilution mass spectrometry (IDMS).[1][9]

Protocol for Quantification of BHT in Urine:

This protocol is a generalized procedure based on methods described for the analysis of

synthetic phenolic antioxidants in biological samples.[9]

Sample Preparation:

To a 2 mL urine sample in a glass tube, add a known amount (e.g., 40 ng) of BHT-d21

internal standard.[9]

Add 300 µL of 1 M ammonium acetate buffer containing β-glucuronidase to deconjugate

BHT metabolites.[9]

Incubate the mixture at 37 °C for 12 hours.[9]

Extraction:

Perform a liquid-liquid extraction by adding 4 mL of ethyl acetate to the sample.

Vortex the mixture and centrifuge to separate the phases.

Collect the organic (ethyl acetate) layer.

Repeat the extraction step to ensure complete recovery.

Analysis by LC-MS/MS:

Combine the organic extracts and evaporate them to dryness under a gentle stream of

nitrogen.
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Reconstitute the residue in a suitable mobile phase.

Inject the sample into an LC-MS/MS system.

Quantify the amount of native BHT by comparing its peak area to the peak area of the

BHT-d21 internal standard.[9] The use of an isotope-labeled standard corrects for matrix

effects and variations in sample preparation and instrument response.

Key Applications and Mechanisms
BHT is a lipophilic antioxidant that prevents free radical-mediated oxidation.[2] It acts as a

terminating agent, suppressing autoxidation by donating a hydrogen atom to peroxy radicals,

thus converting them into more stable hydroperoxides.[2] BHT and its deuterated counterpart

are crucial in several research areas:

Metabolism Studies: BHT-d21 is used to trace and identify the biotransformation products of

BHT in vitro and in vivo.[10][11] Key metabolites include hydroxylated BHT, BHT-quinone,

and BHT-acid (3,5-di-tert-butyl-4-hydroxybenzoic acid).[9][10]

Food and Consumer Product Analysis: It serves as an internal standard for quantifying BHT,

a common preservative in foods, cosmetics, and pharmaceuticals.[2][9][12]

Toxicology Research: As BHT toxicity is linked to its metabolism, BHT-d21 helps in studying

the formation of potentially toxic metabolites.[10][13]

Ferroptosis Inhibition: BHT is recognized as an inhibitor of ferroptosis, a form of regulated

cell death driven by iron-dependent lipid peroxidation.[1]

Mandatory Visualizations
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Caption: Workflow for the quantification of BHT in urine using BHT-d21 as an internal standard.
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Caption: Major metabolic pathways of BHT, leading to various oxidized and conjugated

products.
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Caption: BHT acts as an antioxidant to inhibit lipid peroxidation, a key driver of ferroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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